N-(4-fluorobenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(4-fluoro-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C22H18FN3O3S2/c23-18-9-4-10-19-21(18)25-22(30-19)26(15-16-6-5-12-24-14-16)20(27)11-13-31(28,29)17-7-2-1-3-8-17/h1-10,12,14H,11,13,15H2
• InChI Key: XLBIQDJITQZBMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C22H18FN3O3S2
• Molecular Weight: 455.5 g/mol

Description

N-(4-fluorobenzo[d]thiazol-2-yl)-3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)propanamide is a useful research compound. Its molecular formula is C22H18FN3O3S2 and its molecular weight is 455.52. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Applications

• The synthesis of novel fluoro-substituted compounds demonstrates significant anticancer activity against lung, breast, and CNS cancer cell lines, suggesting the potential of such compounds in developing new cancer therapies (Hammam et al., 2005).
• Another study focused on the development of pyridine-thiazole hybrid molecules, which exhibited high antiproliferative activity against various cancer cell lines, indicating their potential as anticancer agents (Ivasechko et al., 2022).

Antimicrobial and Antituberculosis Activity

• Compounds with fluorinated benzothiazolo imidazole structures showed promising antimicrobial activity, highlighting their potential in treating infections caused by various microorganisms (Sathe et al., 2011).
• Thiazole-aminopiperidine hybrid analogues were designed as novel inhibitors against Mycobacterium tuberculosis, showing significant inhibitory activity and highlighting their potential in combating tuberculosis (Jeankumar et al., 2013).

Enzyme Inhibition and Biological Properties

• Synthesis of new N-(pyridin-3-ylmethyl)-2-aminothiazoline derivatives possessing anticholinesterase and antiradical activity indicates their potential as multifunctional agents for the treatment of neurodegenerative diseases, showcasing the versatility of compounds with similar structures in addressing complex health issues (Makhaeva et al., 2017).